Cas no 496011-52-0 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- 2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
- 2-Propen-1-one, 2-(2-benzoxazolyl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)-
- F1425-0037
- (E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- Z57239024
- AP-906/41650340
- 496011-52-0
- AKOS002177401
-
- Inchi: 1S/C25H20ClNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)18(12-15-7-6-8-17(26)11-15)25-27-19-9-4-5-10-20(19)32-25/h4-14H,1-3H3
- InChI Key: CEDGMPQHEBUTKF-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=C(OC)C(OC)=C1)(=O)C(C1=NC2=CC=CC=C2O1)=CC1=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 449.1030004g/mol
- Monoisotopic Mass: 449.1030004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 70.8Ų
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1425-0037-2μmol |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1425-0037-5μmol |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1425-0037-1mg |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1425-0037-2mg |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1425-0037-3mg |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1425-0037-4mg |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1425-0037-5mg |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
496011-52-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 |
(2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
Comprehensive Analysis of (2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 496011-52-0)
The compound (2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 496011-52-0) is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique benzoxazole core, combined with chlorophenyl and trimethoxyphenyl moieties, makes it a promising candidate for applications in drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and advanced diagnostic tools.
In recent years, the scientific community has focused on small-molecule modulators like this compound due to their ability to interact with specific biological targets. The 3,4,5-trimethoxyphenyl group is known for its role in enhancing bioavailability and cell permeability, which are critical factors in drug development. Meanwhile, the benzoxazole scaffold is widely studied for its antimicrobial and anti-inflammatory properties, making this compound a subject of interdisciplinary research. These features address common search queries such as "benzoxazole derivatives in medicine" and "trimethoxyphenyl applications in drug design."
From a synthetic chemistry perspective, the E-configuration of the double bond in (2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one ensures structural rigidity, which is advantageous for molecular docking studies. Computational chemists frequently explore such compounds to predict binding affinities with proteins like tubulin or EGFR, topics frequently searched in AI-driven drug discovery platforms. The chlorophenyl substituent further contributes to lipophilicity, a key parameter in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles.
Beyond pharmaceuticals, this compound's conjugated π-system suggests utility in organic electronics, such as OLEDs or solar cells. The trimethoxyphenyl group can enhance charge transport properties, a hot topic in sustainable energy research. Searches like "benzoxazole-based materials for optoelectronics" reflect growing interest in this niche. Additionally, its fluorescence emission potential aligns with demands for bioimaging agents, another trending area in nanotechnology forums.
Quality control of CAS No. 496011-52-0 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring purity for research applications. Laboratories often query "synthesis protocols for benzoxazole ketones" or "characterization of trimethoxyphenyl compounds," emphasizing the need for detailed methodological data. Regulatory compliance is also a focus, with strict adherence to REACH and GLP standards, avoiding any misclassification as restricted substances.
In conclusion, (2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one represents a versatile compound bridging medicinal chemistry and materials science. Its multifaceted applications respond to contemporary search trends, from "kinase inhibitor design" to "organic semiconductor development," ensuring its relevance in both academic and industrial settings. Future studies may explore its structure-activity relationships or device integration, further solidifying its scientific importance.
496011-52-0 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)